Cas no 112337-60-7 (1-bromo-4-chloroheptane)

• Product Name: 1-bromo-4-chloroheptane
• CAS No: 112337-60-7
• MF: C₇H₁₄BrCl
• MW: 213.543060779572
• CID: 2608563
• PubChem ID: 13791118
• Update Time: 2025-04-21

1-bromo-4-chloroheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloroheptane
• DTXSID90549539
• 112337-60-7

• Inchi： 1S/C7H14BrCl/c1-2-4-7(9)5-3-6-8/h7H,2-6H2,1H3
• InChI Key： IVPYMJNSQVKTFA-UHFFFAOYSA-N
• SMILES： BrCCCC(CCC)Cl

Computed Properties

• Exact Mass: 211.99674Da
• Monoisotopic Mass: 211.99674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų